Cas no 158599-00-9 ((2S)-5-amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid)
(2S)-5-amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- L-Ornithine, N2-[(9H-fluoren-9-ylMethoxy)carbonyl]-
- (2S)-5-amino-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid
- 5-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid
- (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-aminopentanoic acid
- (2S)-5-amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid
- SCHEMBL5053659
- E77133
- 158599-00-9
- MFCD02682439
- (2S)-5-amino-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}pentanoic acid
- (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-aminopentanoicacid
- (2S)-5-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic Acid
- (9-fluorenyl)methoxycarbonyl-l-ornithine
- AKOS030632438
- ASLOVDWQFVNFRC-SFHVURJKSA-N
- EN300-258213
- Fmoc-Orn-OH
- (2S)-5-AMINO-2-(([(9H-FLUOREN-9-YL)METHOXY]CARBONYL)AMINO)PENTANOIC ACID
- AS-68955
-
- MDL: MFCD02682439
- Inchi: 1S/C20H22N2O4/c21-11-5-10-18(19(23)24)22-20(25)26-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17-18H,5,10-12,21H2,(H,22,25)(H,23,24)/t18-/m0/s1
- InChI Key: ASLOVDWQFVNFRC-SFHVURJKSA-N
- SMILES: C(O)(=O)[C@H](CCCN)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O
Computed Properties
- Exact Mass: 354.15795719g/mol
- Monoisotopic Mass: 354.15795719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 9
- Complexity: 476
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 102Ų
(2S)-5-amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YQ008-1g |
(2S)-5-amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid |
158599-00-9 | 97% | 1g |
485.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YQ008-200mg |
(2S)-5-amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid |
158599-00-9 | 97% | 200mg |
151.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YQ008-50mg |
(2S)-5-amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid |
158599-00-9 | 97% | 50mg |
64.0CNY | 2021-07-15 | |
| Chemenu | CM416739-250mg |
L-Ornithine, N2-[(9H-fluoren-9-ylMethoxy)carbonyl]- |
158599-00-9 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM416739-500mg |
L-Ornithine, N2-[(9H-fluoren-9-ylMethoxy)carbonyl]- |
158599-00-9 | 95%+ | 500mg |
$*** | 2023-03-30 | |
| Chemenu | CM416739-1g |
L-Ornithine, N2-[(9H-fluoren-9-ylMethoxy)carbonyl]- |
158599-00-9 | 95%+ | 1g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | Y1212320-5g |
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-aminopentanoic acid |
158599-00-9 | 95% | 5g |
$260 | 2024-07-23 | |
| Key Organics Ltd | AS-68955-1G |
(2S)-5-amino-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid |
158599-00-9 | >97% | 1g |
£200.00 | 2025-02-08 | |
| Key Organics Ltd | AS-68955-5G |
(2S)-5-amino-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid |
158599-00-9 | >97% | 5g |
£576.00 | 2025-02-08 | |
| eNovation Chemicals LLC | D770785-5g |
L-Ornithine, N2-[(9H-fluoren-9-ylMethoxy)carbonyl]- |
158599-00-9 | 98% | 5g |
$205 | 2023-09-01 |
(2S)-5-amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on (2S)-5-amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid
(2S)-5-Amino-2-{(9H-Fluoren-9-Ylmethoxycarbonyl}Amino)Pentanoic Acid: A Comprehensive Overview
The compound with CAS No 158599-00-9, known as (2S)-5-amino-2-{(9H-fluoren-9-ylmethoxycarbonyl}amino)pentanoic acid, is a significant molecule in the field of organic chemistry and biochemistry. This compound is particularly notable for its role in peptide synthesis and its applications in drug discovery and development. The molecule's structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, makes it a valuable tool in solid-phase synthesis, a method widely used in the synthesis of peptides and other complex molecules.
The Fmoc group is a well-known protecting group for amino acids in peptide synthesis. It is highly efficient due to its stability under basic conditions and its ease of removal under acidic conditions, typically using trifluoroacetic acid (TFA). The presence of the Fmoc group in this compound ensures that the amino terminus of the amino acid remains protected during the synthesis process, allowing for precise control over the assembly of peptide chains.
Recent advancements in peptide synthesis have further highlighted the importance of this compound in modern drug development. Researchers have been exploring the use of Fmoc-protected amino acids in the creation of bioactive peptides, which have potential applications in treating various diseases, including cancer, infectious diseases, and autoimmune disorders. The ability to synthesize these peptides with high precision has opened new avenues for developing therapeutics with enhanced specificity and efficacy.
In addition to its role in peptide synthesis, (2S)-5-amino-2-{(9H-fluoren-9-ylmethoxycarbonyl}amino)pentanoic acid has also been studied for its potential in vaccine development. The compound's structure allows for the incorporation of immunogenic peptides into vaccines, potentially enhancing their effectiveness by targeting specific immune responses. This area of research is particularly promising given the increasing focus on personalized medicine and the need for vaccines that can adapt to evolving pathogens.
The stereochemistry of this compound, specifically the (2S) configuration, plays a crucial role in its biological activity and interactions with other molecules. Stereoisomerism is a critical factor in drug design, as it can significantly influence a molecule's pharmacokinetics, pharmacodynamics, and toxicity profile. The (2S) configuration ensures that this compound interacts with biological systems in a specific manner, making it highly valuable for targeted therapies.
Furthermore, recent studies have explored the use of this compound in combination with other protective groups to synthesize more complex molecules. The integration of multiple protecting groups allows for greater control over reaction pathways and product purity, which is essential for large-scale production of pharmaceuticals.
In conclusion, (2S)-5-amino-2-{(9H-fluoren-9-ylmethoxycarbonyl}amino)pentanoic acid is a versatile and important compound in contemporary chemical research and drug development. Its unique structure, combined with advancements in peptide synthesis techniques, positions it as a key player in the creation of novel therapeutic agents and vaccines. As research continues to uncover new applications for this compound, its role in advancing medical science will undoubtedly grow even more significant.
158599-00-9 ((2S)-5-amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)